Cas no 2114-15-0 (Carbamic acid,1-methylpropyl ester)

• Product Name: Carbamic acid,1-methylpropyl ester
• CAS No: 2114-15-0
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 274017
• PubChem ID: 94222
• Update Time: 2025-04-19

Carbamic acid,1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,1-methylpropyl ester
• butan-2-yl carbamate
• 1-Methylpropyl carbamate
• AC1L3RRQ
• AC1Q5XZD
• AR-1J0686
• carbamic acid sec-butyl ester
• Carbamidsaeure-(sek.-butyl)-ester
• Carbamidsaeure-sec-butylester
• CTK4E5956
• isobutyl carbamate
• NSC84177
• sec-butyl carbamate
• sec-Butylcarbamat
• SCHEMBL473155
• DTXSID601019315
• NSC 84177
• NSC-84177
• s-butylcarbamate
• AKOS006339197
• 2114-15-0
• Carbamic acid, 1-methylpropyl ester

• Inchi： 1S/C5H11NO2/c1-3-4(2)8-5(6)7/h4H,3H2,1-2H3,(H2,6,7)
• InChI Key： ASSQXZCUYOADEH-UHFFFAOYSA-N
• SMILES： O(C(N)=O)C(C)CC

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 0.987
• Boiling Point: 205.2°Cat760mmHg
• Flash Point: 91.8°C
• Refractive Index: 1.427
• PSA: 52.32
• LogP: 1.58050